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Compound of Interest

Compound Name: D-Ribopyranosylamine

Cat. No.: B1354860

D-Ribopyranosylamine: A Technical Overview

CAS Number: 43179-09-5

This technical guide provides a comprehensive overview of D-Ribopyranosylamine, a
monosaccharide derivative of interest to researchers in organic synthesis and drug
development. Due to the limited availability of in-depth technical data on D-
Ribopyranosylamine itself, this document also includes information on its derivatives to
illustrate the potential applications and biological activities associated with this structural motif.

Chemical Identity and Synonyms

D-Ribopyranosylamine is a pentose sugar amine. Its chemical structure and basic properties
are summarized below.

Property Value

IUPAC Name (2R,3R,4R,5R)-2-aminooxane-3,4,5-triol
Molecular Formula CsH11NOa4

Molecular Weight 149.15 g/mol

CAS Number 43179-09-5
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A variety of synonyms are used to identify D-Ribopyranosylamine in chemical literature and

databases:
Synonym Source
1-Amino-1-deoxy-D-ribopyranose ChemicalBook][1]
beta-D-ribopyranosylamine PubChem[2]
b-D-Ribopyranosyl amine PubChem|[2]

(2R,3R,4R,5R)-2-Aminotetrahydro-2H-pyran-

) PubChem|[2]
3,4,5-triol

(2R,3R,4R,5R)-2-AMINOOXANE-3,4,5-TRIOL PubChem[2]

Experimental Protocols

Detailed experimental protocols for the synthesis of the parent D-Ribopyranosylamine are not
readily available in the public domain. However, a method for the synthesis of a derivative, N-
(2,4-dinitrophenyl)-a-D-ribopyranosylamine, has been described and is detailed below as an
example of a synthetic route involving a ribopyranosylamine structure.

Synthesis of N-(2,4-dinitrophenyl)-a-D-
ribopyranosylamine[3][4]
This protocol involves the controlled acidic hydrolysis of 2,3-O-isopropylidene-N-(2,4-

dinitrophenyl)-B-D-ribofuranosylamine.

Materials:

2,3-0O-isopropylidene-N-(2,4-dinitrophenyl)-3-D-ribofuranosylamine

Trifluoroacetic acid (TFA)

Water (H20)

Ethanol (EtOH)
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¢ Hexane

o Ethyl acetate (EtOAC)

Procedure:

Dissolve the starting material, 2,3-O-isopropylidene-N-(2,4-dinitrophenyl)--D-
ribofuranosylamine, in a solvent mixture of TFA/H20/EtOH with a volume ratio of 1:1:8.

» Allow the reaction to proceed for 15 minutes.
» Concentrate the solution to obtain a gum-like residue.

» Purify the residue using column chromatography with a mobile phase gradient starting from
hexane/EtOAc (6:4 v/v) and gradually increasing to 100% EtOAc.

e The purified product is obtained as a yellow syrup which solidifies upon storage.

Yield: 37%

Physicochemical Data

Property Value

Melting Point 142-145°C

Storage Temperature -20°C, under inert atmosphere, hygroscopic
Solubility Slightly soluble in DMSO and water
Appearance White to off-white solid

Biological Activity of Ribosylamine Derivatives

While specific quantitative data on the biological activity of D-Ribopyranosylamine is limited,

various derivatives incorporating a ribosylamine or a related ribose moiety have demonstrated
significant biological effects. The following table summarizes the in vitro antiviral and antitumor
activities of selected ribosylamine-related compounds.
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Target ..
.. . ICso | Activity
Compound Activity Type Organismi/Cell . Reference
. Metric
Line
5-Ethynyl-1-beta-
D-
ribofuranosylimid o ) )
Antiviral Various viruses 0.2 to 4 pg/ml [1]
azole-4-
carboxamide
(EICAR)
2-beta-D-
ribofuranosylsele ] P388 and L1210 ]
Antitumor Cytotoxic [3]
nazole-4- cells
carboxamide
5'-phosphate of
2-beta-D-
_ _ P388 and L1210 _
ribofuranosylsele  Antitumor I Cytotoxic [3]
cells
nazole-4-
carboxamide
2-beta-D- ]
. Lewis lung
ribofuranosylsele ) i . .
Antitumor carcinoma (in Effective [3]
nazole-4- )
, mice)
carboxamide
5'-phosphate of
2-beta-D- Lewis lung
ribofuranosylsele  Antitumor carcinoma (in Effective [3]

nazole-4-

carboxamide

mice)

Visualizations

The following diagrams illustrate key concepts related to D-Ribopyranosylamine and its

synthesis.
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2,3-O-isopropylidene-N-(2,4-dinitrophenyl)-B-D-ribofuranosylamine

TFA/H20 / EtOH
(1:1:8)

Acidic Hydrolysis
(15 min)

Column Chromatography
(Hexane/EtOAc gradient)

Concentration N-(2,4-dinitrophenyl)-a-D-ribopyranosylamine
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Synthesis of a D-Ribopyranosylamine Derivative.

D-Ribopyranosylamine

serve as a scaffold for

Ribosylamine Derivatives (Organic Synthesis Intermediate)

(Potential Applications)

(Antiviral Agents) (Antitumor Agents)

Click to download full resolution via product page

Relationship of D-Ribopyranosylamine to its Derivatives and Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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